![molecular formula C3H4ClFO2S B2776708 2-Fluoroprop-2-ene-1-sulfonyl chloride CAS No. 2166957-04-4](/img/structure/B2776708.png)
2-Fluoroprop-2-ene-1-sulfonyl chloride
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Overview
Description
2-Fluoroprop-2-ene-1-sulfonyl chloride is a chemical compound used in various scientific research applications. It is a highly reactive and versatile reagent that can be used for the synthesis of a wide range of organic compounds.
Scientific Research Applications
Fluorescent Amino Acids
A study demonstrates the biosynthetic incorporation of a fluorophore into proteins at defined sites, utilizing a strategy applicable to a variety of fluorophores in both prokaryotic and eukaryotic organisms. This approach facilitates biochemical and cellular studies of protein structure and function, highlighting the utility of fluorinated compounds in enhancing research methodologies (Summerer et al., 2006).
Surfactants and Environmental Studies
Research on the structure and transformation products of Forafac®1157, a fluorinated surfactant, elucidates the environmental impact and metabolic pathways of such compounds. This study provides valuable insights into the degradation and metabolism of fluorinated surfactants, contributing to our understanding of their environmental behavior (Moe et al., 2012).
Synthetic Methodologies
A novel approach for the synthesis of aliphatic sulfonyl fluorides through visible-light-mediated decarboxylative fluorosulfonylethylation is presented. This method, applicable to a wide range of carboxylic acids, demonstrates the potential of 2-Fluoroprop-2-ene-1-sulfonyl chloride derivatives in facilitating the rapid development of diverse compound libraries for chemical biology and pharmacology (Xu et al., 2019).
Pharmaceutical Applications
The synthesis of antitumor compounds through interactions with arylsulfonyl chlorides, including derivatives of this compound, showcases the chemical's utility in developing new therapeutic agents. This research underscores the versatility of fluorinated sulfonyl chlorides in medicinal chemistry (McCarroll et al., 2007).
Environmental and Water Treatment Studies
Investigations into the treatment of perfluorinated compounds, using technologies such as sonochemical reactors, highlight the challenges and potential solutions for removing persistent environmental pollutants. These studies are crucial for advancing water treatment methods and understanding the environmental fate of fluorinated compounds (Gole et al., 2018).
Safety and Hazards
Mechanism of Action
Target of Action
Sulfonyl fluorides, a group to which this compound belongs, are known to interact with various proteins and amino acids .
Mode of Action
2-Fluoroprop-2-ene-1-sulfonyl chloride, like other sulfonyl fluorides, is likely to interact with its targets through a nucleophilic substitution mechanism . The fluoride ion is displaced by a nucleophile, often a protein or amino acid in a biological context. This results in the formation of a covalent bond between the sulfonyl group and the nucleophile .
Biochemical Pathways
Sulfonyl fluorides are known to interact with various proteins and can potentially affect multiple biochemical pathways depending on the specific targets they interact with .
Result of Action
Given its potential to form covalent bonds with proteins, it could potentially modulate protein function and thus influence cellular processes .
Action Environment
Environmental factors such as pH, temperature, and the presence of other molecules can influence the action, efficacy, and stability of this compound. For instance, the rate of nucleophilic substitution reactions can be influenced by the pH of the environment .
properties
IUPAC Name |
2-fluoroprop-2-ene-1-sulfonyl chloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C3H4ClFO2S/c1-3(5)2-8(4,6)7/h1-2H2 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PHRDUXASBPZNMX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C=C(CS(=O)(=O)Cl)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C3H4ClFO2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
158.58 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.